3-Bromo-5-cyclopropoxybenzonitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8BrNO/c11-8-3-7(6-12)4-10(5-8)13-9-1-2-9/h3-5,9H,1-2H2
• InChI Key: PIMMTFLXDOCGAD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)C#N)Br

Description

These analogs share core benzonitrile frameworks but differ in substituent positions, alkoxy groups (e.g., methoxy, propoxy, cyclopropoxy), or additional functional groups (e.g., hydroxy, acetyl). This article synthesizes data from structurally similar compounds to infer properties and applications relevant to 3-Bromo-5-cyclopropoxybenzonitrile.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the bromination of 5-cyclopropoxybenzonitrile using bromine or a brominating agent like N-bromosuccinimide (NBS) under controlled conditions . The reaction is usually carried out in an inert solvent such as carbon tetrachloride (CCl4) with the presence of light to facilitate the formation of the bromine radical.

Industrial Production Methods: For industrial-scale production, the process may involve continuous flow reactors to ensure consistent quality and yield. The use of tubular diazotization reaction technology can help in reducing side reactions and improving the overall yield . This method is advantageous for large-scale synthesis due to its safety, energy efficiency, and scalability.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-5-cyclopropoxybenzonitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under suitable conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding benzoic acid derivatives or reduction to form amines.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted benzonitriles can be formed.

Oxidation Products: Benzoic acid derivatives.

Reduction Products: Amines and other reduced forms of the compound.

Scientific Research Applications

Chemistry: 3-Bromo-5-cyclopropoxybenzonitrile is used as an intermediate in the synthesis of more complex organic molecules. It is particularly useful in the development of pharmaceuticals and agrochemicals due to its reactivity and structural features.

Biology and Medicine: The compound is studied for its potential biological activities. It can be used in the design of new drugs targeting specific enzymes or receptors.

Industry: In the industrial sector, 3-Bromo-5-cyclopropoxybenzonitrile is used in the production of specialty chemicals and materials. Its unique structure makes it valuable in the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxybenzonitrile depends on the specific application and the target molecule

Enzyme Inhibition: It can act as an inhibitor of specific enzymes by binding to the active site and preventing substrate access.

Receptor Binding: The compound can bind to specific receptors, modulating their activity and leading to desired biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs, their molecular properties, and distinctions:

Compound Name	Molecular Formula	Substituents	Molecular Weight	CAS Number	Key Features/Applications	Source ID
3-Bromo-5-methoxy-4-propoxybenzonitrile	C₁₁H₁₂BrNO₂	Br, OCH₃ (5-), OCH₂CH₂CH₃ (4-)	270.12	515848-04-1	Early-discovery chemical; no analytical data provided by supplier.
3-Bromo-4-hydroxy-5-methoxybenzonitrile	C₈H₅BrNO₂	Br, OH (4-), OCH₃ (5-)	242.04	52805-45-5	100% purity; safety data available (GHS).
3-(2-Bromo-5-methoxyphenyl)-3-oxopropanenitrile	C₁₀H₈BrNO₂	Br, OCH₃ (5-), ketone (β-oxo)	262.08	175136-65-9	Lab-use only; discontinued commercial availability.
3-(Bromomethyl)-5-chlorobenzonitrile	C₈H₅BrClN	Br (CH₂-), Cl (5-)	230.49	1021871-36-2	Bromomethyl group enhances electrophilicity; potential intermediate in synthesis.
3-Acetyl-5-bromo-2-hydroxybenzonitrile	C₉H₆BrNO₂	Br (5-), OH (2-), acetyl	240.05	1289080-94-9	Acetyl and hydroxy groups may influence solubility and reactivity.

Key Structural and Functional Differences:

Alkoxy vs. Hydroxy Groups: 3-Bromo-5-methoxy-4-propoxybenzonitrile () contains two alkoxy groups (methoxy and propoxy), which increase hydrophobicity compared to 3-Bromo-4-hydroxy-5-methoxybenzonitrile () with a hydroxyl group. The latter’s polarity may enhance hydrogen-bonding interactions in biological systems.

Electrophilic Substituents :

• 3-(Bromomethyl)-5-chlorobenzonitrile () features a bromomethyl group, making it a reactive alkylating agent. This contrasts with bromine directly attached to the aromatic ring in other analogs.

Ketone and Acetyl Functionalization :

• The β-ketone in 3-(2-Bromo-5-methoxyphenyl)-3-oxopropanenitrile () and the acetyl group in 3-Acetyl-5-bromo-2-hydroxybenzonitrile () introduce sites for nucleophilic attack or further derivatization (e.g., condensation reactions).

Limitations and Knowledge Gaps

• Absence of Cyclopropoxy-Specific Data : The provided evidence lacks compounds with cyclopropoxy groups, limiting direct comparisons. Cyclopropoxy’s ring strain could confer unique reactivity or metabolic stability compared to methoxy/propoxy analogs.
• Analytical Data Gaps: Suppliers like Sigma-Aldrich note the absence of analytical data for certain compounds (), emphasizing the need for independent characterization in research.